![molecular formula C14H21NO4 B1374095 tert-butyl N-[(2,4-dimethoxyphenyl)methyl]carbamate CAS No. 1001181-01-6](/img/structure/B1374095.png)
tert-butyl N-[(2,4-dimethoxyphenyl)methyl]carbamate
Overview
Description
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H21NO4/c1-14(2,3)19-13(16)15-9-10-6-7-11(17-4)8-12(10)18-5/h6-8H,9H2,1-5H3,(H,15,16) . This indicates that the compound contains carbon, hydrogen, nitrogen, and oxygen atoms.Chemical Reactions Analysis
Tert-butyl carbamate, a related compound, has been used in palladium-catalyzed synthesis of N-Boc-protected anilines . It has also been used in the synthesis of tetrasubstituted pyrroles, functionalized with ester or ketone groups at the C-3 position .Physical And Chemical Properties Analysis
This compound is a powder at room temperature .Scientific Research Applications
Synthesis of N-Boc-Protected Anilines
Tert-butyl carbamate is used in palladium-catalyzed synthesis processes to create N-Boc-protected anilines, which are valuable intermediates in pharmaceutical chemistry for the synthesis of various aniline derivatives .
Precursor for Piperidine Analogues
Synthesis of Tetrasubstituted Pyrroles
It is utilized in the synthesis of tetrasubstituted pyrroles functionalized with ester or ketone groups at the C-3 position, which are important in the development of new organic compounds with potential pharmacological activities .
Route to Pyrazole Derivatives
A synthetic route involving tert-butyl carbamate leads to pyrazole derivatives, which are significant in the discovery of new drugs due to their diverse biological activities .
Chemical Research and Development
The compound is referenced in peer-reviewed papers and technical documents, indicating its use in various chemical research and development projects .
Safety and Hazards
properties
IUPAC Name |
tert-butyl N-[(2,4-dimethoxyphenyl)methyl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO4/c1-14(2,3)19-13(16)15-9-10-6-7-11(17-4)8-12(10)18-5/h6-8H,9H2,1-5H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJFXJAIZVMXYRB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC1=C(C=C(C=C1)OC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl N-[(2,4-dimethoxyphenyl)methyl]carbamate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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